Cas no 863323-33-5 (Ethyl 4-(tert-butyl)-2-chloropyrimidine-5-carboxylate)

• Product Name: Ethyl 4-(tert-butyl)-2-chloropyrimidine-5-carboxylate
• CAS No: 863323-33-5
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD09863183
• CID: 1081846
• PubChem ID: 24903614
• Update Time: 2025-04-20

Ethyl 4-(tert-butyl)-2-chloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(tert-butyl)-2-chloropyrimidine-5-carboxylate
• ethyl 4-tert-butyl-2-chloropyrimidine-5-carboxylate
• SCHEMBL4886213
• Ethyl4-(tert-butyl)-2-chloropyrimidine-5-carboxylate
• DTXSID60647950
• CS-0342984
• Ethyl 2-chloro-4-(1,1-dimethylethyl)-5-pyrimidinecarboxylate
• SB60224
• 863323-33-5
• PIWQATPCWPEMEO-UHFFFAOYSA-N
• DB-370379

• MDL： MFCD09863183
• Inchi： 1S/C11H15ClN2O2/c1-5-16-9(15)7-6-13-10(12)14-8(7)11(2,3)4/h6H,5H2,1-4H3
• InChI Key： PIWQATPCWPEMEO-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OCC)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives